N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-ethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-ethoxybenzamide, also known as EDB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EDB is a thiol-reactive compound that has been extensively studied for its ability to modify proteins and peptides.
Scientific Research Applications
Catalytic Applications
The research by Xu et al. (2018) demonstrated the utility of N-methoxybenzamides in Rh(III)-catalyzed chemodivergent annulations with sulfoxonium ylides via C-H activation. This process highlights the role of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-ethoxybenzamide derivatives in facilitating diverse chemical transformations, contributing to the development of novel synthetic methodologies (Xu, Zheng, Yang, & Li, 2018).
Antibacterial Agents
Ohashi et al. (1999) explored benzamide derivatives, including compounds structurally related to N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-ethoxybenzamide, for their inhibitory effects on cell division in Bacillus subtilis. These findings contribute to the development of new antibacterial agents targeting the cell division protein FtsZ (Ohashi et al., 1999).
Pharmaceutical Chemistry
Sakaguchi et al. (1992) synthesized N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives, closely related to N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-ethoxybenzamide, investigating their gastrointestinal prokinetic and antiemetic activities. This research contributes to the design of new pharmaceutical agents with improved therapeutic profiles (Sakaguchi et al., 1992).
Molecular Structure and Interaction Studies
Karabulut et al. (2014) focused on the molecular structure and intermolecular interactions of N-3-hydroxyphenyl-4-methoxybenzamide, a compound related to N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-ethoxybenzamide. Their work, involving X-ray diffraction and DFT calculations, sheds light on the influence of dimerization and crystal packing on molecular geometry, contributing to a deeper understanding of the physical and chemical properties of such compounds (Karabulut et al., 2014).
Properties
IUPAC Name |
N-(1,1-dioxothiolan-3-yl)-2-ethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO4S/c1-2-18-12-6-4-3-5-11(12)13(15)14-10-7-8-19(16,17)9-10/h3-6,10H,2,7-9H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTAKHFMYOLOICP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NC2CCS(=O)(=O)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.